Cas no 1804344-08-8 (Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804344-08-8
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4832553
• Update Time: 2025-05-24

Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H12F3NO4/c1-3-18-8(16)5-7-4-6(2)9(17)10(15-7)19-11(12,13)14/h4,17H,3,5H2,1-2H3
• InChI Key： PPHKJKXLHMSJQP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C)=CC(CC(=O)OCC)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-Hydroxy-4-Methyl-2-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview

Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate, with CAS No. 1804344-08-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various synthetic pathways. The molecule consists of a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and acetate groups, which contribute to its diverse chemical properties.

The synthesis of Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production of this compound. These advancements not only improve the efficiency of synthesis but also reduce environmental impact, aligning with the growing emphasis on green chemistry.

The structural features of this compound make it a valuable tool in medicinal chemistry. The presence of a trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This modulation is crucial for enhancing the bioactivity of the compound. Recent research has demonstrated that Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for developing novel therapeutic agents.

In addition to its direct applications in drug discovery, this compound serves as an intermediate in the synthesis of more complex molecules. Its versatility is underscored by its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions. These transformations enable chemists to design derivatives with tailored functionalities, expanding the scope of potential applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate. Quantum mechanical calculations have revealed details about its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. Such computational studies complement experimental work, accelerating the discovery process and reducing reliance on trial-and-error methods.

The biological evaluation of this compound has been a focal point in recent research efforts. Studies conducted using cell culture models have shown that Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate demonstrates selective cytotoxicity against certain cancer cell lines. This finding highlights its potential as an anticancer agent or as a lead compound for developing targeted therapies.

Moreover, the environmental impact of this compound has been assessed to ensure its safe handling and disposal. Research indicates that it undergoes biodegradation under specific conditions, minimizing its ecological footprint. These findings are critical for industries involved in its production and application, ensuring compliance with environmental regulations.

In conclusion, Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-6-acetate stands out as a multifaceted compound with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in modern chemical research.